8-allyl-N-(3,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide
Overview
Description
8-allyl-N-(3,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide is a compound that belongs to the class of chromene derivatives. This compound has gained a lot of attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 8-allyl-N-(3,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the production of pro-inflammatory cytokines, which makes it a potential candidate for the treatment of inflammatory diseases.
Biochemical and Physiological Effects
Studies have shown that 8-allyl-N-(3,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide has several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been shown to inhibit the expression of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been shown to have antimicrobial activity against Gram-positive bacteria.
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-allyl-N-(3,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide in lab experiments is its potential as a fluorescent probe for detecting metal ions. This compound has also shown promising results in inhibiting the growth of cancer cells and reducing inflammation. However, the synthesis of this compound is complex and has a low yield. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.
Future Directions
There are several future directions for the research of 8-allyl-N-(3,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide. One potential direction is to further investigate its potential as a fluorescent probe for detecting metal ions. Another direction is to explore its potential as a treatment for inflammatory diseases. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.
Scientific Research Applications
8-allyl-N-(3,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide has shown potential applications in various fields of science. It has been studied for its anticancer, anti-inflammatory, and antimicrobial properties. This compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-oxo-8-prop-2-enylchromene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Cl2NO3/c1-2-4-11-5-3-6-12-9-14(19(24)25-17(11)12)18(23)22-13-7-8-15(20)16(21)10-13/h2-3,5-10H,1,4H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUIAHTSDMQMKJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Cl2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorophenyl)-2-oxo-8-prop-2-enylchromene-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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